(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide

• IUPAC Name: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide
• InChI: InChI=1S/C45H45N13O13S/c1-11-24-43-57-30(22(8)71-43)39(66)48-17(3)35(62)58-32(45(9,10)68)40(67)50-19(5)42-56-29(21(7)70-42)38(65)47-16(2)34(61)49-18(4)41-53-26(14-69-41)31-23(12-13-25(51-31)33(46)60)44-54-27(15-72-44)36(63)55-28(20(6)59)37(64)52-24/h11-15,20,28,32,59,68H,2-5H2,1,6-10H3,(H2,46,60)(H,47,65)(H,48,66)(H,49,61)(H,50,67)(H,52,64)(H,55,63)(H,58,62)/b24-11+
• InChI Key: ACYFBJUVNSGWDG-BHGWPJFGSA-N
• Canonical SMILES: CC=C1C2=NC(=C(O2)C)C(=O)NC(=C)C(=O)NC(C(=O)NC(=C)C3=NC(=C(O3)C)C(=O)NC(=C)C(=O)NC(=C)C4=NC(=CO4)C5=C(C=CC(=N5)C(=O)N)C6=NC(=CS6)C(=O)NC(C(=O)N1)C(C)O)C(C)(C)O
• Isomeric SMILES: C/C=C/1\C2=NC(=C(O2)C)C(=O)NC(=C)C(=O)NC(C(=O)NC(=C)C3=NC(=C(O3)C)C(=O)NC(=C)C(=O)NC(=C)C4=NC(=CO4)C5=C(C=CC(=N5)C(=O)N)C6=NC(=CS6)C(=O)NC(C(=O)N1)C(C)O)C(C)(C)O
• Molecular Formula: C45H45N13O13S
• Molecular Weight: 1008.0 g/mol

Description

(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide is a member of the thiopeptide class of antibiotics, known for its potent activity against Gram-positive bacteria. It was discovered as a minor analogue of berninamycin A, isolated from a strain of Streptomyces. This compound is a macrocyclic peptide comprising atypical amino acids linked to thiazole and oxazoles .

Preparation Methods

Synthetic Routes and Reaction Conditions: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide is produced by culturing Streptomyces bernensis in an aqueous nutrient medium. The biosynthetic gene cluster responsible for its production has been identified and heterologously expressed in different Streptomyces hosts . The synthetic route involves the posttranslational modification of ribosomally generated preproteins, leading to the formation of the thiopeptide structure .

Industrial Production Methods: Industrial production of berninamycin D involves large-scale fermentation of Streptomyces bernensis. The fermentation process is optimized to maximize the yield of berninamycin D, followed by extraction and purification using chromatographic techniques .

Chemical Reactions Analysis

Types of Reactions: (17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound’s thiazole and oxazole rings are particularly reactive and can participate in these reactions .

Common Reagents and Conditions: Common reagents used in the reactions of berninamycin D include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reactions typically occur under mild conditions to preserve the integrity of the macrocyclic structure .

Major Products: The major products formed from these reactions include modified thiopeptide structures with altered biological activities. For example, oxidation of the thiazole ring can lead to the formation of oxazole derivatives .

Scientific Research Applications

(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide has a wide range of scientific research applications:

Chemistry: It serves as a model compound for studying the biosynthesis and posttranslational modifications of thiopeptides.

Biology: this compound is used to investigate the mechanisms of antibiotic resistance in Gram-positive bacteria.

Medicine: Its potent antibacterial activity makes it a candidate for developing new antibiotics to combat resistant bacterial strains.

Industry: this compound is explored for its potential use in agricultural applications to control bacterial infections in crops.

Mechanism of Action

(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide exerts its effects by inhibiting bacterial protein synthesis. It binds to the complex of 23S ribosomal RNA with protein L11, affecting various functions of the ribosomal A site. This binding disrupts the elongation phase of protein synthesis, leading to the inhibition of bacterial growth .

Comparison with Similar Compounds

(17E)-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-20,33-dimethyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide is unique among thiopeptides due to its specific structure and mode of action. Similar compounds include:

Thiostrepton: Another thiopeptide antibiotic that also targets the 50S ribosomal subunit but has a different core structure.

Nosiheptide: A thiopeptide with a hydroxypyridine core, known for its activity against Gram-positive bacteria.

Micrococcin P1: A thiopeptide with a similar biosynthetic pathway but different structural features.

This compound stands out due to its unique combination of thiazole and oxazole rings, which contribute to its potent antibacterial activity .